7-Chloro-2-(2-morpholinoethyl)-1-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-(2-morpholin-4-ylethyl)-1-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H20ClN3O4/c23-14-4-5-17-15(13-14)20(27)18-19(16-3-1-2-6-24-16)26(22(28)21(18)30-17)8-7-25-9-11-29-12-10-25/h1-6,13,19H,7-12H2
• InChI Key: RYSWXZGKGVCHIZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=CC=N5
• Molecular Formula: C22H20ClN3O4
• Molecular Weight: 425.9 g/mol
• CAS No.: 874397-50-9

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a morpholine ring, and a chromeno[2,3-c]pyrrole-3,9-dione moiety. These functional groups suggest that the compound could have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the pyridine ring might be introduced using a method similar to the one described in a study on the synthesis of pyridin-2-yl ureas.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyridine and morpholine rings, for example, are both heterocyclic structures that can participate in a variety of chemical reactions.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of its various functional groups. For instance, the pyridine ring is a common reactant in many organic reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine ring could influence its solubility, while the morpholine ring could affect its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would likely involve interaction with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its chemical properties and potential applications. This could include studies on its reactivity, stability, and possible uses in fields such as medicine or materials science.